Cas no 6338-34-7 ((3s,3ar,6r,6ar)-3,6-bis(prop-2-enoxy)-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan)
(3s,3ar,6r,6ar)-3,6-bis(prop-2-enoxy)-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan Chemical and Physical Properties
Names and Identifiers
-
- (3S,3aR,6R,6aR)-3,6-bis(prop-2-enoxy)-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan
- AC1Q35E8
- Di-O-aethyl-traubensaeure-diaethylester
- AC1Q6433
- NCIOpen2_002611
- Succinic acid, 2,3-diethoxy-, diethyl ester
- Di-O-allyl-1,4,3,6-dianhydro-D-glucit
- di-O-allyl-1,4,3,6-dianhydro-D-glucitol
- 2,5-di-O-allyl-1,4:3,6-dianhydro-D-glucitol
- di-O-ethyl-DL-tartaric acid diethyl ester
- AC1L3W1B
- NSC60924
- isosorbide 2,5-diallyl ether
- diethyl 2,3-diethoxysuccinate
- 3,6-bis(allyloxy)hexahydrofuro[3,2-b]furan
- HMS3092D19
- DTXSID90979539
- MFCD28369507
- MLS002608263
- DB-314906
- SB44368
- SMR001527014
- 942279-50-7
- CHEMBL1906267
- 1,4:3,6-dianhydro-2,5-di-o-prop-2-en-1-ylhexitol
- SCHEMBL5274042
- 6338-34-7
- (3s,3ar,6r,6ar)-3,6-bis(prop-2-enoxy)-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan
-
- Inchi: 1S/C12H18O4/c1-3-5-13-9-7-15-12-10(14-6-4-2)8-16-11(9)12/h3-4,9-12H,1-2,5-8H2
- InChI Key: VPRMGOPLYBDBLB-UHFFFAOYSA-N
- SMILES: O1CC(C2C1C(CO2)OCC=C)OCC=C
Computed Properties
- Exact Mass: 226.12054
- Monoisotopic Mass: 226.120509
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.9
- XLogP3: 0.7
Experimental Properties
- Density: 1.09
- Boiling Point: 317°C at 760 mmHg
- Flash Point: 119.3°C
- Refractive Index: 1.489
- PSA: 36.92
- LogP: 0.92640
(3s,3ar,6r,6ar)-3,6-bis(prop-2-enoxy)-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM195715-5g |
3,6-bis(allyloxy)hexahydrofuro[3,2-b]furan |
6338-34-7 | 95% | 5g |
$701 | 2021-06-09 | |
| Chemenu | CM195715-1g |
3,6-bis(allyloxy)hexahydrofuro[3,2-b]furan |
6338-34-7 | 95% | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM195715-5g |
3,6-bis(allyloxy)hexahydrofuro[3,2-b]furan |
6338-34-7 | 95% | 5g |
$*** | 2023-05-30 | |
| Crysdot LLC | CD11083307-5g |
3,6-Bis(allyloxy)hexahydrofuro[3,2-b]furan |
6338-34-7 | 95+% | 5g |
$743 | 2024-07-18 |
(3s,3ar,6r,6ar)-3,6-bis(prop-2-enoxy)-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on (3s,3ar,6r,6ar)-3,6-bis(prop-2-enoxy)-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan
Comprehensive Analysis of (3S,3aR,6R,6aR)-3,6-Bis(prop-2-enoxy)-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan (CAS No. 6338-34-7)
The compound (3S,3aR,6R,6aR)-3,6-bis(prop-2-enoxy)-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan, identified by its CAS No. 6338-34-7, is a highly specialized organic molecule with a unique furo[3,2-b]furan backbone. This structure is characterized by its stereospecific configuration, which plays a critical role in its chemical reactivity and potential applications. The presence of prop-2-enoxy groups enhances its versatility, making it a subject of interest in advanced synthetic chemistry and material science.
In recent years, the demand for stereospecific compounds like (3S,3aR,6R,6aR)-3,6-bis(prop-2-enoxy)-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan has surged due to their applications in pharmaceutical intermediates and functional materials. Researchers are particularly intrigued by its potential in green chemistry and sustainable synthesis, aligning with global trends toward eco-friendly industrial processes. Its CAS No. 6338-34-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.
The molecular architecture of this compound features a hexahydrofuro[3,2-b]furan core, which is a bicyclic system combining furan and tetrahydrofuran rings. This configuration imparts significant stereochemical stability, a property highly valued in asymmetric catalysis and chiral synthesis. The prop-2-enoxy substituents further contribute to its reactivity, enabling selective modifications for tailored applications. Such characteristics make it a focal point in studies exploring bioactive molecules and advanced polymers.
From a synthetic perspective, (3S,3aR,6R,6aR)-3,6-bis(prop-2-enoxy)-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan is often synthesized via stereoselective methods, emphasizing the importance of chiral auxiliaries and enantioselective catalysis. These techniques are pivotal in achieving high yields and purity, which are essential for industrial-scale production. The compound’s CAS No. 6338-34-7 is commonly referenced in patents and research papers, highlighting its commercial and academic significance.
In the context of material science, this compound’s furo[3,2-b]furan scaffold offers unique thermal stability and mechanical properties, making it suitable for high-performance polymeric materials. Its incorporation into composite matrices has shown promising results in enhancing durability and flexibility, addressing key challenges in industries such as aerospace and automotive. These applications are frequently discussed in forums and publications, driving further interest in its CAS No. 6338-34-7.
Another area of growing interest is the compound’s role in drug discovery. The stereospecificity of (3S,3aR,6R,6aR)-3,6-bis(prop-2-enoxy)-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan makes it a valuable scaffold for designing chiral drugs, particularly those targeting central nervous system disorders. Its bioavailability and metabolic stability are under active investigation, with researchers leveraging its CAS No. 6338-34-7 to track advancements in this field.
Environmental considerations also play a role in the compound’s appeal. As industries shift toward sustainable practices, the green synthesis of (3S,3aR,6R,6aR)-3,6-bis(prop-2-enoxy)-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan using biocatalysts or renewable feedstocks has gained traction. This aligns with broader efforts to reduce carbon footprints and minimize toxic byproducts, topics frequently searched by environmentally conscious professionals.
In summary, (3S,3aR,6R,6aR)-3,6-bis(prop-2-enoxy)-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan (CAS No. 6338-34-7) stands at the intersection of advanced chemistry and innovative applications. Its unique stereochemistry, coupled with its versatility in pharmaceuticals, materials, and sustainable technologies, ensures its continued relevance in scientific and industrial communities. As research progresses, its CAS No. 6338-34-7 will undoubtedly remain a key identifier for breakthroughs in these domains.
6338-34-7 ((3s,3ar,6r,6ar)-3,6-bis(prop-2-enoxy)-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)